Cas no 2171885-70-2 (3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid
• CAS No: 2171885-70-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5895707
• PubChem ID: 165517257
• Update Time: 2025-05-23

3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid
• EN300-1504800
• 2171885-70-2
• 3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2,2-dimethylpropanoic acid

• Inchi： 1S/C26H30N2O5/c1-26(2,24(30)31)15-27-23(29)13-22(16-11-12-16)28-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： INGOJVFVGSPCEE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(C(=O)O)(C)C)=O)C1CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid (CAS: 2171885-70-2)

The compound 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid (CAS: 2171885-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes solid-phase peptide synthesis (SPPS) techniques. The incorporation of the Fmoc group was highlighted as a critical step, ensuring both stability and ease of deprotection during subsequent synthetic steps. The study reported a yield of over 85%, marking a significant improvement over previous methods.

In addition to synthetic advancements, the biological activity of 2171885-70-2 has been a focal point. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. Researchers at the University of Cambridge have identified its interaction with cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. These findings were further corroborated by molecular docking studies, which revealed strong binding affinities to the COX-2 active site.

Another promising avenue of research involves the use of 2171885-70-2 as a building block for peptide-based therapeutics. Its structural rigidity, imparted by the cyclopropyl group, enhances the stability of peptide chains, making it an attractive candidate for the design of protease-resistant peptides. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into peptide sequences targeting G-protein-coupled receptors (GPCRs), with encouraging results in terms of both binding affinity and metabolic stability.

Despite these advancements, challenges remain. The scalability of its synthesis and the need for further in vivo studies to assess its pharmacokinetic and toxicological profiles are critical areas for future research. Nonetheless, the growing body of evidence underscores the potential of 2171885-70-2 as a versatile tool in chemical biology and a promising candidate for drug development.

In conclusion, the compound 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylpropanoic acid (CAS: 2171885-70-2) represents a significant area of interest in contemporary research. Its unique chemical properties and biological activities position it as a valuable asset in the development of novel therapeutics. Continued exploration of its synthetic and pharmacological potential is expected to yield further breakthroughs in the coming years.